Carbon Tetrabromide

• CAS No.: 558-13-4
• Product Name: Carbon Tetrabromide
• Molecular Formula: CBr4
• Molecular Weight: 331.63 g/mol
• IUPAC Name: tetrabromomethane
• Standard InChI: InChI=1S/CBr4/c2-1(3,4)5
• Standard InChIKey: HJUGFYREWKUQJT-UHFFFAOYSA-N
• SMILES: C(Br)(Br)(Br)Br
• Canonical SMILES: C(Br)(Br)(Br)Br
• Boiling Point: 374 °F at 760 mm Hg (NIOSH, 2016); 189.5 °C; 190 °C; 374°F
• Colorform: Colorless, monoclinic tablets; Colorless crystals; Colorless to yellow-brown crystals.
• Density: 3.42 (NIOSH, 2016); 2.9608 @ 100 °C/4 °C; Relative density (water = 1): 3.42; 3.42
• Melting Point: 194 °F (NIOSH, 2016); 90.1 °C; 90 °C; 194°F
• Physical Description: Carbon tetrabromide appears as a colorless crystalline solid. Much more dense than water and insoluble in water. Toxic by ingestion. Vapors are narcotic in high concentration. Used to make other chemicals.; COLOURLESS CRYSTALS.; Colorless to yellow-brown crystals with a slight odor.
• Description: Carbon tetrabromide appears as a colorless crystalline solid. Much more dense than water and insoluble in water. Toxic by ingestion. Vapors are narcotic in high concentration. Used to make other chemicals.; Tetrabromomethane is a one-carbon compound substituted by 4 bromo groups.
• Solubility: 0.02 % (NIOSH, 2016); 7.24e-04 M; Sol in alcohol, ether, chloroform; Soluble in ethanol, chloroform, and ethyl ether.; In water, 0.024 g/100 ml @ 30 °C; Solubility in water: none; 0.02%
• Synonyms: Carbon Bromide; Methane Tetrabromide; NSC 6179; Tetrabromomethane
• Vapor Density: 11.4; Relative vapor density (air = 1): 11.4
• Vapor Pressure: 40 mm Hg at 205 °F (NIOSH, 2016); 0.27 mmHg; 0.72 mm Hg @ 25 °C; Vapor pressure, kPa at 96 °C: 5.33; 40 mmHg at 205°F; (205°F): 40 mmHg
• PubChem Compound: 11205
• Last Modified: Nov 11 2021